4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine

• IUPAC Name: [4-[(4-benzylpiperidin-1-yl)methyl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C25H32N2O/c28-25(27-15-5-2-6-16-27)24-11-9-23(10-12-24)20-26-17-13-22(14-18-26)19-21-7-3-1-4-8-21/h1,3-4,7-12,22H,2,5-6,13-20H2
• InChI Key: HUTNDZDFGQTVGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C25H32N2O
• Molecular Weight: 376.5 g/mol

Description

4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine involves its binding to the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting dopamine reuptake, this compound increases the concentration of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effects on dopamine neurotransmission. It has been shown to increase locomotor activity and induce stereotypy in rodents, which are indicative of enhanced dopaminergic activity. It has also been shown to have potential therapeutic effects in conditions such as Parkinson's disease, where dopaminergic neurotransmission is impaired.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine is its high affinity and selectivity for the dopamine transporter, making it a useful tool for studying the role of dopamine in various physiological and pathological conditions. However, its potency and potential for abuse also make it a challenging compound to work with, and caution must be exercised in its handling and use.

Future Directions

There are several potential future directions for research on 4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine. One area of interest is the development of more selective and potent analogs that can be used to study the role of specific dopamine transporter isoforms. Another area of interest is the investigation of the potential therapeutic applications of this compound in conditions such as addiction and depression. Finally, there is a need for further research into the potential risks and side effects of this compound, particularly in the context of its potential for abuse.
Conclusion:
In conclusion, this compound is a valuable tool for studying the role of dopamine in various physiological and pathological conditions. Its high affinity and selectivity for the dopamine transporter make it a useful compound for scientific research, particularly in the field of neuroscience. However, caution must be exercised in its handling and use, and further research is needed to fully understand its potential risks and benefits.

Synthesis Methods

The synthesis of 4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine involves the reaction of 4-benzylpiperidine with 4-(1-piperidinylcarbonyl)benzyl chloride in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Scientific Research Applications

4-benzyl-1-[4-(1-piperidinylcarbonyl)benzyl]piperidine has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to possess potent and selective affinity for the dopamine transporter, making it a useful tool for studying the role of dopamine in various physiological and pathological conditions. It has also been used to investigate the mechanisms of action of other psychoactive drugs, such as cocaine and amphetamines.